Cas no 78101-64-1 (1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-)
78101-64-1 structure
Product Name:1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-
CAS No:78101-64-1
MF:C15H26N4O2
MW:294.392543315887
CID:578787
PubChem ID:331122
Update Time:2025-04-19
1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-
- 2-nitro-1-(8-pyrrolidin-1-yloctyl)imidazole
- NSC321262
- 78101-64-1
- NSC-321262
- DTXSID90317871
-
- Inchi: 1S/C15H26N4O2/c20-19(21)15-16-9-14-18(15)13-6-4-2-1-3-5-10-17-11-7-8-12-17/h9,14H,1-8,10-13H2
- InChI Key: CZXRIFZROZWDFY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=NC=CN1CCCCCCCCN1CCCC1)=O
Computed Properties
- Exact Mass: 294.20578
- Monoisotopic Mass: 294.206
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 461.1°Cat760mmHg
- Flash Point: 232.7°C
- Refractive Index: 1.583
- PSA: 64.2
1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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